Cas no 66510-90-5 (1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide)

1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide structure
66510-90-5 structure
Product Name:1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
CAS No:66510-90-5
MF:C8H12N4O5
MW:244.204681396484
CID:964125
PubChem ID:37542
Update Time:2025-04-19

1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
    • s2504
    • Ribav
    • KBioSS_002331
    • GTPL6842
    • Ribamidyl
    • RIBAVIRIN [INN]
    • Virazole
    • 1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
    • HMS2232P07
    • BRD-K60369935-001-18-3
    • 1H-1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
    • Ribovirin
    • R-964
    • EN300-59237
    • 1-?-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
    • Ribavirin, European Pharmacopoeia (EP) Reference Standard
    • RTCA
    • Varazid
    • ribofluranosyl carboxamide
    • 1-beta-d-ribofuranosyl-1h-1,2, 4-triazole-3-carboxamide
    • AKOS001715163
    • R 9644
    • Ribavirina (INN-Spanish)
    • Ribacine
    • Ribamidil
    • Ribavirin Teva
    • NCGC00090726-09
    • MLS000028486
    • HMS3715G07
    • 1-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
    • Vilona
    • HB4522
    • Ribavirin [USAN:USP:INN:BAN]
    • RIBAVIRIN (USP MONOGRAPH)
    • 1-b-d-ribofuranosyl-1,2,4-triazole-3-carboxamide
    • GS-3572
    • RTC
    • 1-(beta -D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
    • ribavirin
    • HMS502H04
    • HSDB 6513
    • 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
    • Virazole (TN)
    • KBio1_000782
    • RIBA
    • NCGC00090726-08
    • SR-01000076112-11
    • RIBAVIRIN (USP-RS)
    • NCGC00258520-01
    • cid_37542
    • Ribavirin, United States Pharmacopeia (USP) Reference Standard
    • CCG-38985
    • 1-(beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
    • Virazolee
    • SMP1_000261
    • Ribavirina [INN-Spanish]
    • Ribavirinum [INN-Latin]
    • NCGC00090726-12
    • Tox21_110259
    • Spectrum4_001252
    • AB00430481-16
    • Ribavirin, Pharmaceutical Secondary Standard; Certified Reference Material
    • Spectrum_001826
    • Ribavirin BioPartners
    • NCGC00090726-04
    • 49717AWG6K
    • SR-01000076112-2
    • AB00430481_18
    • IWUCXVSUMQZMFG-AFCXAGJDSA-N
    • SR-01000721904-2
    • BRN 0892462
    • NSC-163039
    • HMS2094O09
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
    • C-Virin
    • Ribasphere (TN)
    • AB00430481_17
    • 66510-90-5
    • Cotronak
    • A823370
    • Tox21_501063
    • RBV
    • Ribavirin (Copegus)?
    • Ribasphere
    • RIBAVIRIN [ORANGE BOOK]
    • MFCD00058564
    • Tribavirin
    • Tox21_110259_1
    • Ribavirin Teva Pharma B.V.
    • Virazide
    • Tox21_200967
    • Ribavirinum
    • RIBAVIRIN [USP-RS]
    • Prestwick3_000993
    • SCH 18908
    • BCP0726000138
    • Viramid
    • RIBAVIRIN [WHO-DD]
    • SR-01000721904
    • AB00430481
    • BRD-K60369935-001-02-7
    • SMR000058315
    • Rebetol
    • 1-beta-<span class='DL'>D</span>-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
    • Spectrum5_002075
    • R0077
    • NCGC00261748-01
    • SPECTRUM1503938
    • Rebretron
    • Ribavirine;
    • Ribavirin,(S)
    • Ribavirin (Copegus)
    • D00423
    • AB00430481-15
    • UNII-49717AWG6K
    • RIBAVIRIN (MART.)
    • DivK1c_000782
    • 36791-04-5
    • Ravanex
    • 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
    • Ribavirin, British Pharmacopoeia (BP) Reference Standard
    • HMS3263E08
    • DTXSID8023557
    • SCHEMBL3727
    • SCH-18908
    • 1H-1,2,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
    • RIBAVIRIN [HSDB]
    • RIBAVIRIN (EP MONOGRAPH)
    • KBioGR_001804
    • 1-.beta.-D-Ribofuranosyl-1,2,4-triazolo-3-carboxamide
    • CHEBI:63580
    • Lopac0_001063
    • Ribavirin, antiviral
    • Q421862
    • Ribavirin Capsules
    • J05AP01
    • NCGC00090726-30
    • NINDS_000782
    • 1-beta-Ribofuranosyl-1,2,4-triazole-3-carboamide
    • Ribavirine
    • RIBAVIRIN [EP MONOGRAPH]
    • DB00811
    • HMS2090L15
    • MLS002222317
    • KBio3_002854
    • HY-B0434
    • NSC758650
    • RIBAVIRIN [VANDF]
    • RIBAVIRIN [USAN]
    • CHEMBL1643
    • Ribavirin 100 microg/mL in Acetonitrile:Methanol
    • Copegus (TN)
    • RIBAVIRIN [MART.]
    • NSC163039
    • Virazid
    • RIBAVIRIN [MI]
    • RIBAVIRIN COMPONENT OF PEGINTERFERON
    • NCGC00090726-06
    • AS-34178
    • Rebetron
    • RIBAVIRIN [USP MONOGRAPH]
    • HMS2098G07
    • Pharmakon1600-01503938
    • Ribavirina
    • SR-01000076112-3
    • KBio2_004896
    • Ribavirin Mylan
    • BDBM50154375
    • NCGC00090726-05
    • Ribavirin (JP17/USP/INN)
    • NCGC00090726-25
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
    • RIBAVIRIN [JAN]
    • Ribavirinum (INN-Latin)
    • 1-(beta-D-Ribofuranosyl)-1,2,4-triazole-3-carboxamide
    • BSPBio_001085
    • Copegus
    • KBio2_002328
    • CAS-36791-04-5
    • NCGC00090726-01
    • Ribamide
    • 1-ss-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
    • NSC 163039
    • DTXCID603557
    • IDI1_000782
    • NS00009126
    • Rebetol (TN)
    • Ribavirine (INN-French)
    • 1-.beta.-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
    • KBio2_007464
    • 252269-50-4
    • 4pb1
    • SR-01000076112
    • SR-01000076112-4
    • BSPBio_003352
    • BPBio1_001195
    • Ro-20-9963
    • Ribavirine [INN-French]
    • SDCCGSBI-0051033.P004
    • RIBAVIRIN [EMA EPAR]
    • NSC-758650
    • NCGC00090726-03
    • ICN-1229
    • Z594284196
    • Spectrum3_001876
    • LP01063
    • 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
    • NCGC00015904-02
    • Ribavirin (USAN:USP:INN:BAN)
    • 1-Beta-D-ribofuranosyl-1,2,4-triazolo-3-carboxamide
    • SBI-0051033.P003
    • DRG-0028
    • RG-964
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
    • EU-0101063
    • NCGC00090726-07
    • Inchi: 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8-/m1/s1
    • InChI Key: IWUCXVSUMQZMFG-AFCXAGJDSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 244.081
  • Monoisotopic Mass: 244.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 144A^2

Experimental Properties

  • Melting Point: 166-168 deg C (aq ethanol); 174-176 deg C (ethanol).
  • LogP: log Kow = -1.85
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